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1. Introduction to m-Tolylurea as a Potential Plant Growth Regulator

m-Tolylurea, also known as N-(3-methylphenyl)urea, belongs to the phenylurea class of
chemical compounds. Phenylurea derivatives are synthetic compounds that can mimic the
effects of cytokinins, a class of plant hormones that promote cell division, or cytokinesis, in
plant roots and shoots.[1] These compounds can influence various aspects of plant growth and
development, including shoot and root morphogenesis, axillary bud growth, and leaf
senescence.[1]

The cytokinin-like activity of phenylurea derivatives is well-documented. For instance,
diphenylurea has been shown to increase the growth of cultured plant tissues.[2] Furthermore,
derivatives like diphenylurea disulfonate have been patented as plant growth regulators that
can enhance root development, increase chlorophyll content, and significantly boost crop
yields.[3][4]

2. Mechanism of Action

The primary proposed mechanism of action for m-Tolylurea in an agricultural context is its
potential to function as a cytokinin agonist or as an inhibitor of cytokinin degradation.

» Cytokinin Agonist Activity: Like other phenylurea cytokinins, m-Tolylurea may directly bind to
and activate cytokinin receptors, initiating a signaling cascade that promotes cell division and
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growth.[5]

Cytokinin Oxidase/Dehydrogenase (CKX) Inhibition: A significant mode of action for some
diphenylurea derivatives is the inhibition of cytokinin oxidase/dehydrogenase (CKX).[6][7]
CKX is the primary enzyme responsible for the degradation of cytokinins in plants.[6][7] By
inhibiting this enzyme, m-Tolylurea could increase the endogenous levels of active
cytokinins, leading to enhanced plant growth, improved stress resistance, and higher yields.

[6]7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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